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Compound of Interest

Compound Name:
4-Chloro-2-methoxy-5-

methylbenzaldehyde

Cat. No.: B12437951 Get Quote

This guide outlines the authoritative disposal and handling procedures for 4-Chloro-2-
methoxy-5-methylbenzaldehyde (CAS: 1240492-91-4).[1] It is designed for laboratory

personnel and safety officers requiring immediate, actionable protocols compliant with standard

industrial hygiene and environmental regulations.[2]

Chemical Identification & Properties
Parameter Detail

Chemical Name 4-Chloro-2-methoxy-5-methylbenzaldehyde

CAS Number 1240492-91-4

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in organic solvents (DCM, Ethyl Acetate,

DMSO); poorly soluble in water.[1][2][3]

Hazard Profile & Risk Assessment
Before disposal, you must understand the specific hazards that dictate the waste stream.[2] As

a halogenated aromatic aldehyde, this compound presents distinct risks compared to non-
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halogenated organics.[2]

Primary Hazard:Irritant / Corrosive Potential. Halogenated benzaldehydes are potent skin,

eye, and respiratory irritants.[2]

Combustion Hazard: Upon thermal decomposition (e.g., in a fire or improper incineration), it

releases Hydrogen Chloride (HCl) gas and toxic chlorinated organic byproducts

(dioxins/furans if combustion is incomplete).[1][2]

Reactivity: Sensitive to strong oxidizers.[1] Can oxidize in air to the corresponding benzoic

acid (4-Chloro-2-methoxy-5-methylbenzoic acid), which is more acidic and corrosive.[1][2]

Critical Safety Rule: Never mix this waste with strong oxidizers (e.g., nitric acid,

permanganates) or strong bases in the waste container.[2] Exothermic runaway or toxic gas

generation may occur.[1]

Waste Segregation & Classification
Proper segregation is the single most important step in chemical disposal. This compound must

be classified as Halogenated Organic Waste.[1]

Why Segregation Matters (The Causality)
Mixing halogenated waste with non-halogenated solvents (like Acetone or Ethanol) intended for

"Fuel Blending" ruins the entire batch.[1] Fuel blending facilities often have strict halogen limits

(<1000 ppm).[1] High halogen content requires High-Temperature Incineration with acid gas

scrubbing to neutralize the generated HCl.[1]

Decision Logic for Waste Segregation
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Waste Generation Source

Is it Solid or Liquid?

Liquid Waste
(Mother Liquors, Solvents)

Solid Waste
(Pure compound, contaminated gloves)

Contains >1% Halogens? STREAM C: Solid Hazardous Waste
(Double Bagged)

Contaminated

Normal Trash
(Non-contaminated only)

Clean Wrapper

STREAM A: Halogenated Solvents
(Do NOT mix with Fuel Blending)

Yes (This Compound)

STREAM B: Non-Halogenated
(Only if <1000 ppm)

No

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 4-Chloro-2-methoxy-5-methylbenzaldehyde waste

streams.

Detailed Disposal Procedures
Scenario A: Disposal of Pure Solid Chemical
(Expired/Unused)

Container: Keep in the original container if possible. If the container is damaged, transfer to a

High-Density Polyethylene (HDPE) or glass jar. Avoid metal containers due to potential

corrosion from hydrolysis products (HCl).[1]

Labeling: Affix a hazardous waste label. Clearly write:
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Chemical Name: 4-Chloro-2-methoxy-5-methylbenzaldehyde[1][2][3][4][5][6][7][8]

Hazard Class: Irritant, Toxic.[2][9]

Constituents: 100% Halogenated Organic.[1]

Secondary Containment: Place the container inside a clear, sealable plastic bag (Ziploc

style) to prevent contamination of the waste pickup bin.

Scenario B: Disposal of Liquid Reaction Mixtures
If the compound is dissolved in a solvent (e.g., Dichloromethane, Ethyl Acetate):

Select the Right Carboy: Use the Halogenated Solvent waste carboy.[1]

Self-Validation Check: Does the carboy label say "Halogenated"? If it says "Non-

Halogenated" or "Flammables Only," STOP. You will contaminate the stream.[1]

pH Check: If the reaction involved acids or bases, neutralize the mixture to pH 5–9 before

adding it to the solvent carboy to prevent drum pressurization.

Log It: Record the volume and estimated concentration on the waste log sheet. This is vital

for the disposal facility to calculate the BTU value and chlorine content.

Scenario C: Contaminated Debris (Gloves, Weigh Boats,
Paper)[2]

Collection: Do not throw contaminated nitrile gloves or paper towels in the regular trash.[1]

Packaging: Collect in a dedicated "Solid Hazardous Waste" bucket or bag (usually yellow or

clear with a hazard symbol).[1]

Sharps: If using needles/syringes, they go into the Sharps Container immediately.[2] Do not

recap.

Emergency Spill Response Protocol
In the event of a spill, immediate action prevents exposure and facility contamination.[2][9]
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Spill Size: < 50 grams (Manageable by Lab Personnel)

Alert & Isolate: Notify nearby personnel. Mark the area.

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat.[2] If powder is

airborne, use a N95 or P100 respirator.[2]

Containment:

Solid Spill: Cover with a wet paper towel (to prevent dust) or use a scoop/dustpan

dedicated for hazardous waste.[1] Do not create dust.[1][10][11]

Liquid Spill: Surround with absorbent pads or vermiculite.[1]

Cleanup:

Scoop material into a wide-mouth jar or heavy-duty waste bag.[1]

Wipe the surface with a soap/water solution, followed by an alcohol wipe.[2]

Place all cleanup materials (pads, gloves, scoops) into the Solid Hazardous Waste stream.

[2]

Report: Submit an incident report to your Environmental Health & Safety (EHS) office.[1]

Regulatory & Compliance Data
When filling out waste manifests, use the following classifications. While this specific CAS is

rarely explicitly listed (P or U list), it is regulated by characteristic.[2]
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Agency Classification Code / Note

EPA (RCRA) Not P- or U-listed.[1]

D001 (if ignitable solvent used)

or Non-Regulated Hazardous

Waste (managed as

hazardous due to toxicity).[1]

Waste Profile Halogenated Organic
Must be incinerated at

>1000°C with scrubbers.[1]

DOT (Transport) Depends on formulation

If pure: Environmentally

hazardous substance, solid,

n.o.s.[2] (UN 3077).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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